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Compound of Interest

Compound Name: Vicriviroc (Malate)

Cat. No.: B12321582

Get Quote

Executive Summary & Compound Profile
Vicriviroc Malate is the malate salt form of Vicriviroc, a potent, allosteric antagonist of the CCR5

receptor.[1] Unlike its free base counterpart, the malate salt is engineered for improved

aqueous solubility and bioavailability.[1] However, improper solubilization remains a primary

cause of experimental variability, particularly in quantitative IC50 assays where

microprecipitation can skew results.[1]

This guide provides a validated protocol for solubilizing Vicriviroc Malate, emphasizing the

critical distinction between the salt and free base forms to prevent stoichiometric errors.
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Property Detail

Chemical Name Vicriviroc Malate (SCH-D Malate)

CAS Number
541503-81-5 (Distinct from Free Base: 306296-

47-9)

Molecular Weight 667.72 g/mol (Free Base MW: ~533.63 g/mol )

Appearance White to off-white crystalline powder

Target CCR5 (IC50 ~0.91 nM in chemotaxis assays)

Storage (Powder) -20°C, desiccated, protected from light

CRITICAL WARNING: When calculating molarity, you must use the Molecular Weight of the

Malate salt (667.72 g/mol ).[1] Using the free base MW will result in a ~20% error in final

concentration.[1]

Solubility Data & Solvent Compatibility
The following solubility limits have been validated for high-purity (>98%) Vicriviroc Malate.
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Solvent Solubility (Max) Molarity (Max)
Application
Recommendation

DMSO ~100 - 121 mg/mL ~150 - 180 mM

Primary Stock

Solvent.

Recommended for

long-term storage.[1]

Ethanol ~100 mg/mL ~150 mM

Alternative organic

stock; faster

evaporation risk.[1]

Water ~34 - 100 mg/mL* ~50 - 150 mM

pH Dependent.[1]

Good for immediate

use, but prone to

hydrolysis/microbial

growth if stored.[1]

DMF ~30 mg/mL ~45 mM

Less preferred due to

cytotoxicity in

sensitive cell lines.[1]

*Note: Aqueous solubility can vary significantly based on pH and ionic strength.[1] While the

malate salt is water-soluble, we strongly recommend preparing the primary stock in DMSO to

ensure complete homogeneity before aqueous dilution.[1]

Protocol: Primary Stock Solution Preparation
Objective: Create a stable 10 mM Master Stock solution.

Materials
Vicriviroc Malate powder (stored at -20°C).[1][2][3][4][5][6][7]

Anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%).[1]

Vortex mixer.[1]

Amber glass vials (borosilicate) with Teflon-lined caps.[1]
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Workflow Diagram
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Figure 1: Step-by-step workflow for preparing a stable Vicriviroc Malate stock solution.

Step-by-Step Procedure
Equilibration: Remove the product vial from the freezer and allow it to warm to room

temperature (approx. 30 mins) inside a desiccator. Why? Opening a cold vial introduces

atmospheric moisture, which can degrade the salt form.[1]

Weighing: Weigh 6.68 mg of Vicriviroc Malate.

Solubilization: Add 1.0 mL of Anhydrous DMSO.

Calculation:

[1][4][6]

[1]

Mixing: Vortex vigorously for 30 seconds. The solution should be clear and colorless. If

particles persist, sonicate for 2 minutes at 40 kHz.

Aliquoting: Dispense into single-use aliquots (e.g., 50 µL) in amber vials.

Storage: Store at -80°C for up to 6 months.

Protocol: Serial Dilution for IC50 Assays
Objective: Dilute the hydrophobic stock into aqueous media without causing precipitation

("crashing out").[1]

The "Intermediate Step" Rule: Directly adding 100% DMSO stock to cell culture media can

cause local high concentrations that precipitate the drug.[1] Use an intermediate dilution step.
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Dilution Scheme Diagram
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Figure 2: Recommended dilution strategy to minimize solvent shock and precipitation.

Procedure
Thaw: Thaw one aliquot of 10 mM stock at 37°C; vortex briefly.

Intermediate Dilution (100x): Prepare a 100 µM intermediate solution.

Add 10 µL of 10 mM Stock to 990 µL of culture medium (or PBS).[1]

Result: 100 µM Vicriviroc, 1% DMSO.

Observation: Check for cloudiness.[1] The Malate salt should remain stable here.
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Working Dilutions: Perform serial dilutions (e.g., 1:3 or 1:10) using culture medium containing

1% DMSO (if maintaining constant DMSO) or plain medium (if diluting DMSO out).[1]

Best Practice: Keep final DMSO concentration <0.1% for cell-based assays to avoid

solvent toxicity.[1]

Troubleshooting & Stability
Issue Probable Cause Solution

Precipitation in Media
Stock concentration too high or

rapid addition.[1]

Use the "Intermediate Dilution"

method (Fig 2).[1] Ensure

media is pre-warmed to 37°C.

Inconsistent IC50 Freeze-thaw degradation.

Use single-use aliquots. Do

not refreeze thawed stock.[1]

[4]

Yellowing of Stock DMSO oxidation.[1]

Use fresh, anhydrous DMSO.

[1][3][6] Store under nitrogen if

possible.[1]

Calculation Errors Used Free Base MW.
Recalculate using MW 667.72

for the Malate salt.[1][2][8][6]

In Vivo Formulation Note
For animal studies requiring high aqueous loading:

Vehicle: 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline.[1]

Protocol: Dissolve in DMSO first, then add PEG300, then Tween 80, and finally Saline.

Vortex between each addition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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